Cas no 1795507-02-6 (methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate)

• Product Name: methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate
• CAS No: 1795507-02-6
• MF: C₁₄H₁₄ClN₃O₄S
• MW: 355.796660900116
• CID: 5797595
• PubChem ID: 91642949
• Update Time: 2025-06-20

methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26595926
• methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate
• methyl N-[3-[(6-chloro-5-methylpyridin-3-yl)sulfonylamino]phenyl]carbamate
• 1795507-02-6
• Z1222698498
• AKOS033172486

• Inchi： 1S/C14H14ClN3O4S/c1-9-6-12(8-16-13(9)15)23(20,21)18-11-5-3-4-10(7-11)17-14(19)22-2/h3-8,18H,1-2H3,(H,17,19)
• InChI Key： QVISQBVYHRXYJR-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(NC1C=CC=C(C=1)NC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 355.0393548g/mol
• Monoisotopic Mass: 355.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate

Introduction to Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate (CAS No. 1795507-02-6)

Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate, identified by its CAS number CAS No. 1795507-02-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent on the pyridine ring and a sulfonamido group on the phenyl ring enhances its reactivity and binding affinity towards various biological targets. These features make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate has been studied for its potential to interact with specific enzymes and receptors involved in these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are crucial for disease progression.

The synthesis of Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group and the sulfonamido moiety necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

One of the most compelling aspects of Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various protein targets using computational modeling and experimental techniques. These studies have revealed that the compound can bind to pockets on enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in inflammatory responses.

The pharmacological profile of Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate has been further investigated through in vitro assays. These assays have shown that the compound can inhibit the activity of certain enzymes involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent. Additionally, preclinical studies have explored its effects on animal models, providing insights into its safety profile and pharmacokinetic properties.

The development of Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate aligns with the broader trend towards targeted therapy in medicine. By selectively interacting with specific biological targets, this compound has the potential to minimize side effects associated with traditional treatments. The integration of structural biology and medicinal chemistry has enabled researchers to design molecules that are more precise in their action, leading to improved therapeutic outcomes.

In conclusion, Methyl N-[3-(6-chloro-5-methylpyridine-3-sulfonamido)phenyl]carbamate represents a significant advancement in the field of pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable asset in the quest for novel treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.